Cas no 2229013-25-4 (4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine
• CAS No: 2229013-25-4
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• CID: 5935076
• PubChem ID: 165646527
• Update Time: 2025-10-29

4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine
• EN300-1752274
• 2229013-25-4

• Inchi： 1S/C11H19N3OS/c1-14(2)11-13-10(15-3)9(16-11)8-4-6-12-7-5-8/h8,12H,4-7H2,1-3H3
• InChI Key： RBVCEJFRBAXEOG-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C1CCNCC1)OC

Computed Properties

• Exact Mass: 241.12488341g/mol
• Monoisotopic Mass: 241.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.6Ų

Additional information on 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine

Research Update on 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine (CAS: 2229013-25-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine (CAS: 2229013-25-4) as a promising scaffold for drug development. This compound, characterized by its unique thiazole and piperidine moieties, has garnered significant attention due to its versatile pharmacological properties. The following sections provide a comprehensive overview of the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the condensation of appropriately substituted thiazole precursors with piperidine derivatives. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These methodological refinements are critical for ensuring reproducibility and scalability in industrial settings.

In vitro and in vivo studies have demonstrated that 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine exhibits potent activity against a range of biological targets. Notably, its interaction with specific kinase enzymes has been elucidated through crystallographic studies, revealing key binding motifs that contribute to its inhibitory effects. These findings suggest potential applications in oncology, where kinase inhibitors are a cornerstone of targeted therapy. Additionally, preliminary data indicate neuroprotective properties, opening avenues for research in neurodegenerative diseases.

The pharmacokinetic profile of 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine has been investigated in preclinical models, with promising results regarding bioavailability and metabolic stability. However, challenges such as blood-brain barrier penetration and off-target effects remain to be addressed. Ongoing structure-activity relationship (SAR) studies aim to optimize these parameters while maintaining the compound's efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 4-methoxy-N,N-dimethyl-5-(piperidin-4-yl)-1,3-thiazol-2-amine represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted pharmacological profile underscores the importance of continued research to unlock its full therapeutic potential. Future directions include the exploration of combination therapies and the development of derivatives with enhanced selectivity and safety profiles. This compound exemplifies the dynamic nature of modern drug discovery, where interdisciplinary approaches yield innovative solutions to unmet medical needs.